Cas no 1378804-61-5 (Hexanoic acid, 4-(acetylamino)-)

• Product Name: Hexanoic acid, 4-(acetylamino)-
• CAS No: 1378804-61-5
• Molecular Formula: C₈H₁₅NO₃
• Molecular Weight: 173.209602594376
• CID: 5915798
• PubChem ID: 84109374

Hexanoic acid, 4-(acetylamino)- Properties

Names and Identifiers

• Hexanoic acid, 4-(acetylamino)-
• 4-acetamidohexanoic acid
• EN300-7847776
• 1378804-61-5
• g-acetylaminocaproic acid
• SCHEMBL1479318

• InChIKey： JRQXSZWDYCOMGL-UHFFFAOYSA-N
• Inchi： 1S/C8H15NO3/c1-3-7(9-6(2)10)4-5-8(11)12/h7H,3-5H2,1-2H3,(H,9,10)(H,11,12)
• SMILES： C(O)(=O)CCC(NC(C)=O)CC

Computed Properties

• Exact Mass: 173.10519334g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 173.10519334g/mol
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Boiling Point: 398.5±25.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)
• Density: 1.072±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates